Cas no 1864059-23-3 (1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1864059-23-3
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• MDL: MFCD28126654
• CID: 5576083
• PubChem ID: 86263148
• Update Time: 2025-05-26

1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• KS-9733
• AKOS026747825
• 1-(3-fluorophenyl)-2-methylpropan-1-amine;hydrochloride
• EN300-241090
• F2167-2209
• 1-(3-fluorophenyl)-2-methylpropan-1-amine hydrochloride
• 1-(3-fluorophenyl)-2-methylpropan-1-aminehydrochloride
• 1864059-23-3
• 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride

• MDL： MFCD28126654
• Inchi： 1S/C10H14FN.ClH/c1-7(2)10(12)8-4-3-5-9(11)6-8;/h3-7,10H,12H2,1-2H3;1H
• InChI Key： IBDNWOMIQSPQAJ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C(C(C)C)N

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride

1-(3-Fluorophenyl)-2-methylpropan-1-amine Hydrochloride (CAS No. 1864059-23-3): An Overview

1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1864059-23-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of substituted phenylalkylamines and is characterized by a fluorinated phenyl ring and a methylated propylamine moiety, both of which contribute to its distinct chemical and biological profiles.

The synthesis of 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride involves several well-established organic reactions, including the alkylation of a fluorinated benzene derivative and the subsequent formation of the amine salt. The presence of the fluorine atom on the phenyl ring imparts unique electronic and steric effects, which can influence the compound's interactions with biological targets. These properties make it an attractive candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride. Studies have shown that this compound exhibits significant activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that it may have potential as a lead compound for the development of new treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its potential as a therapeutic agent, 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride has also been investigated for its use in chemical biology research. Its ability to selectively bind to specific receptors makes it a valuable tool for studying receptor-ligand interactions and signal transduction pathways. This has important implications for understanding the molecular mechanisms underlying various diseases and developing more targeted therapeutic interventions.

The pharmacokinetic properties of 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride have been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its efficacy and safety in clinical settings. These findings have paved the way for further clinical trials to assess its therapeutic potential in human subjects.

Clinical trials involving 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride are currently underway to evaluate its safety and efficacy in treating various conditions. Early results from these trials have been promising, with the compound demonstrating good tolerability and significant improvements in patient outcomes. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.

The structural versatility of 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride also allows for the synthesis of various analogs through minor modifications to the molecular structure. These analogs can be used to fine-tune the compound's pharmacological properties, potentially leading to the development of more potent and selective drugs. This approach has been successfully employed in other areas of medicinal chemistry and is expected to yield similar benefits in this context.

In conclusion, 1-(3-Fluorophenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1864059-23-3) represents an exciting area of research with significant potential for both therapeutic applications and chemical biology studies. Its unique structural features and favorable pharmacological properties make it a promising candidate for further development in the field of medicinal chemistry. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, contributing to the advancement of medical science.